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Compound of Interest

Compound Name: 2,4-Difluororesorcinol

Cat. No.: B067399 Get Quote

An In-depth Technical Guide to 2,4-Difluoro-1,3-
dihydroxybenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,4-Difluoro-1,3-dihydroxybenzene, also known as 2,4-Difluororesorcinol. This

document consolidates key data, outlines conceptual experimental protocols, and presents

logical workflows relevant to its application in research and development.

Core Properties
2,4-Difluoro-1,3-dihydroxybenzene is a fluorinated aromatic compound belonging to the

resorcinol family.[1] Its structural attributes, particularly the presence of two fluorine atoms and

two hydroxyl groups on the benzene ring, confer unique reactivity and make it a valuable

intermediate in organic synthesis.[2][3][4]

Table 1: General Properties of 2,4-Difluoro-1,3-dihydroxybenzene
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Property Value Source(s)

Chemical Name
2,4-Difluoro-1,3-
dihydroxybenzene

[2][3]

Synonyms
2,4-Difluororesorcinol, 2,4-

Difluorobenzene-1,3-diol
[2]

CAS Number 195136-71-1 [2][3][5][6]

Molecular Formula C₆H₄F₂O₂ [2][3][5][6]

Molecular Weight 146.09 g/mol [2][3][5][6]

| Purity | ≥95% to ≥98% (HPLC) |[2][3][6] |

Physical and Spectroscopic Data
The physical properties of 2,4-Difluoro-1,3-dihydroxybenzene are summarized below. These

characteristics are essential for its handling, storage, and application in various experimental

setups.

Table 2: Physical Properties of 2,4-Difluoro-1,3-dihydroxybenzene

Property Value Source(s)

Appearance Off-white solid, powder [2][7]

Melting Point 57-88 °C [2][7][6]

Boiling Point 211.3 ± 35.0 °C (Predicted) [7]

Solubility
Soluble in Dimethylformamide

(DMSO)
[2][7]

pKa 7.23 ± 0.15 (Predicted) [7]

Storage Temperature -20°C [2][7][6]

| Stability | Stable for at least 2 years at -20°C when protected from light and moisture. |[2] |
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Spectroscopic Data: While specific spectral data such as detailed ¹H-NMR, ¹³C-NMR, IR, or

Mass Spectrometry for 2,4-Difluoro-1,3-dihydroxybenzene are not readily available in the

provided search results, its identity is typically confirmed by ¹H-NMR.[2] For reference, the

related compound 1,3-dihydroxybenzene (resorcinol) shows characteristic signals in its

spectra.[8][9] The presence of fluorine atoms would introduce complex splitting patterns

(coupling) in the ¹H and ¹³C NMR spectra of the title compound.

Reactivity and Applications
2,4-Difluoro-1,3-dihydroxybenzene serves as a key fluorinated building block in organic

synthesis.[2][3] The fluorine atoms on the benzene ring are activated towards nucleophilic

aromatic substitution (SNAr) reactions.[4] This reactivity allows for the introduction of various

functional groups, making it a versatile precursor for more complex molecules.

Its primary application lies in the synthesis of fluorescent dyes. It is a known precursor for

preparing Pacific Blue dyes, as well as analogs of fluorescein, coumarin, and resorufin.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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